Cas no 112212-95-0 (2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide)

• Product Name: 2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
• CAS No: 112212-95-0
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 3616602
• PubChem ID: 13778881
• Update Time: 2025-04-22

2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
• 112212-95-0
• DTXSID001232830

• Inchi： 1S/C5H7NO2S/c6-4-5-2-1-3-9(5,7)8/h5H,1-3H2
• InChI Key： HWIMUILMAKIPFO-UHFFFAOYSA-N
• SMILES： C1(C#N)S(=O)(=O)CCC1

Computed Properties

• Exact Mass: 145.01974964Da
• Monoisotopic Mass: 145.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.3Ų